Cas no 866942-11-2 (2-(2-Methoxyethoxy)ethyl 2-(chlorosulfonyl)benzoate)

• Product Name: 2-(2-Methoxyethoxy)ethyl 2-(chlorosulfonyl)benzoate
• CAS No: 866942-11-2
• MF: C₁₂H₁₅ClO₆S
• MW: 322.761902093887
• CID: 2602535
• PubChem ID: 329763833
• Update Time: 2024-10-26

2-(2-Methoxyethoxy)ethyl 2-(chlorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethoxy)ethyl 2-(chlorosulfonyl)benzoate
• 2-(2-methoxyethoxy)ethyl 2-chlorosulfonylbenzoate
• Benzoic acid, 2-(chlorosulfonyl)-, 2-(2-methoxyethoxy)ethyl ester
• 2-(2-Methoxyethoxy)ethyl 2-(chlorosulfonyl)benzoate, 97%
• DB-148054
• 866942-11-2
• SCHEMBL4881844
• DTXSID20468123

• MDL： MFCD16621478
• Inchi： 1S/C12H15ClO6S/c1-17-6-7-18-8-9-19-12(14)10-4-2-3-5-11(10)20(13,15)16/h2-5H,6-9H2,1H3
• InChI Key： TVQUWKKLSJIKOI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C(=O)OCCOCCOC)(=O)=O

Computed Properties

• Exact Mass: 322.0277871g/mol
• Monoisotopic Mass: 322.0277871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.525 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.312

2-(2-Methoxyethoxy)ethyl 2-(chlorosulfonyl)benzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H332
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGIII
• WGK Germany：2
• Hazard Category Code： 20/22-34
• Safety Instruction： 23-26-36/37/39
• Hazardous Material Identification：